Cas no 133446-35-2 (Benzoic acid, 2-(3-methoxy-1-propynyl)-, methyl ester)

• Product Name: Benzoic acid, 2-(3-methoxy-1-propynyl)-, methyl ester
• CAS No: 133446-35-2
• MF: C₁₂H₁₂O₃
• MW: 204.221883773804
• CID: 1233721
• PubChem ID: 14899688
• Update Time: 2025-04-20

Benzoic acid, 2-(3-methoxy-1-propynyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(3-methoxy-1-propynyl)-, methyl ester
• methyl 2-(3-methoxyprop-1-ynyl)benzoate
• Methyl 2-[3-(methyloxy)-1-propyn-1-yl]benzoate
• DA-33224
• SCHEMBL3162970
• QJEKOZKZSZCVKH-UHFFFAOYSA-N
• 133446-35-2

• Inchi： 1S/C12H12O3/c1-14-9-5-7-10-6-3-4-8-11(10)12(13)15-2/h3-4,6,8H,9H2,1-2H3
• InChI Key： QJEKOZKZSZCVKH-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC=CC=1C#CCOC)=O

Computed Properties

• Exact Mass: 204.07866
• Monoisotopic Mass: 204.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53